![molecular formula C24H26BrClN4OS B2577633 2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide CAS No. 1216932-92-1](/img/structure/B2577633.png)
2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule with several functional groups. It contains a spiro[4.5]decane ring system, which is a type of spirocyclic compound where two rings of different sizes share a single atom. This structure is often found in biologically active compounds and natural products .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the spirocyclic ring system and the introduction of the various functional groups. One possible method could involve a Pd-catalyzed decarboxylation .Scientific Research Applications
Pharmacological Ligand Applications
Compounds with structural similarities to the specified chemical have been explored as ligands for specific receptors, such as the ORL1 (orphanin FQ/nociceptin) receptor. These compounds exhibit high affinity for the human ORL1 receptor and act as full agonists in biochemical assays, demonstrating their potential in the modulation of pain and other neurological functions (Röver et al., 2000).
Antimicrobial and Antiviral Activities
A series of triazole derivatives have been synthesized and evaluated for their antimicrobial activities against various Candida species and pathogenic bacteria. Some derivatives have shown significant potency, indicating the potential utility of such compounds in combating microbial infections (Altıntop et al., 2011). Additionally, new spirothiazolidinone derivatives have demonstrated strong activity against influenza A/H3N2 virus and human coronavirus 229E, underscoring the versatility of the spirothiazolidinone scaffold for developing antiviral molecules (Apaydın et al., 2020).
Anti-inflammatory and Analgesic Activities
Compounds incorporating the spiropiperidine and spirothiazolidinone frameworks have been explored for their analgesic and anti-inflammatory activities. For instance, quinazolinyl acetamides have been synthesized and investigated for these properties, with some compounds showing potent analgesic and anti-inflammatory activities comparable to standard drugs (Alagarsamy et al., 2015).
properties
IUPAC Name |
2-[[2-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26BrClN4OS/c1-3-30-13-11-24(12-14-30)28-22(17-7-9-18(25)10-8-17)23(29-24)32-15-21(31)27-20-6-4-5-19(26)16(20)2/h4-10H,3,11-15H2,1-2H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVSHTVFEPHOSKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C(=CC=C3)Cl)C)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26BrClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
533.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.